N-[2-(dimethylamino)ethyl]-2-[(3-fluorobenzoyl)amino]benzamide

• Molecular Formula: C18H20FN3O2
• Molecular Weight: 329.4 g/mol
• IUPAC Name: N-[2-(dimethylamino)ethyl]-2-[(3-fluorobenzoyl)amino]benzamide
• InChI: InChI=1S/C18H20FN3O2/c1-22(2)11-10-20-18(24)15-8-3-4-9-16(15)21-17(23)13-6-5-7-14(19)12-13/h3-9,12H,10-11H2,1-2H3,(H,20,24)(H,21,23)
• InChI Key: MYFBHZWFHDYHIS-UHFFFAOYSA-N
• SMILES: CN(C)CCNC(=O)C1=CC=CC=C1NC(=O)C2=CC(=CC=C2)F

Description

N-[2-(dimethylamino)ethyl]-2-[(3-fluorobenzoyl)amino]benzamide, also known as DFMT, is a chemical compound that has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of N-[2-(dimethylamino)ethyl]-2-[(3-fluorobenzoyl)amino]benzamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. N-[2-(dimethylamino)ethyl]-2-[(3-fluorobenzoyl)amino]benzamide has also been shown to induce the expression of tumor suppressor genes and inhibit the expression of oncogenes.
Biochemical and Physiological Effects:
N-[2-(dimethylamino)ethyl]-2-[(3-fluorobenzoyl)amino]benzamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, reduction of inflammatory cytokine production, and neuroprotective effects. N-[2-(dimethylamino)ethyl]-2-[(3-fluorobenzoyl)amino]benzamide has also been shown to modulate the expression of various genes involved in cancer and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(dimethylamino)ethyl]-2-[(3-fluorobenzoyl)amino]benzamide in lab experiments is its high potency and specificity. N-[2-(dimethylamino)ethyl]-2-[(3-fluorobenzoyl)amino]benzamide has been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent. However, one of the limitations of using N-[2-(dimethylamino)ethyl]-2-[(3-fluorobenzoyl)amino]benzamide in lab experiments is its limited solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of N-[2-(dimethylamino)ethyl]-2-[(3-fluorobenzoyl)amino]benzamide. One area of interest is the development of novel formulations of N-[2-(dimethylamino)ethyl]-2-[(3-fluorobenzoyl)amino]benzamide that can improve its solubility and bioavailability. Another area of interest is the investigation of the potential synergistic effects of N-[2-(dimethylamino)ethyl]-2-[(3-fluorobenzoyl)amino]benzamide with other therapeutic agents. Additionally, further research is needed to elucidate the precise mechanism of action of N-[2-(dimethylamino)ethyl]-2-[(3-fluorobenzoyl)amino]benzamide and its potential therapeutic applications in various diseases.

Synthesis Methods

N-[2-(dimethylamino)ethyl]-2-[(3-fluorobenzoyl)amino]benzamide can be synthesized through a multi-step process involving the reaction of 2-aminobenzamide with 3-fluorobenzoyl chloride and subsequent reaction with N,N-dimethylethylenediamine. The final product is then purified through column chromatography.

Scientific Research Applications

N-[2-(dimethylamino)ethyl]-2-[(3-fluorobenzoyl)amino]benzamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, N-[2-(dimethylamino)ethyl]-2-[(3-fluorobenzoyl)amino]benzamide has been shown to inhibit the proliferation of cancer cells and induce apoptosis. In inflammation research, N-[2-(dimethylamino)ethyl]-2-[(3-fluorobenzoyl)amino]benzamide has been shown to reduce the production of inflammatory cytokines. In neurological disorder research, N-[2-(dimethylamino)ethyl]-2-[(3-fluorobenzoyl)amino]benzamide has been shown to have neuroprotective effects.